1-(4-bromobenzyl)-4-(4-chlorophenyl)piperazine

• IUPAC Name: 1-[(4-bromophenyl)methyl]-4-(4-chlorophenyl)piperazine
• InChI: InChI=1S/C17H18BrClN2/c18-15-3-1-14(2-4-15)13-20-9-11-21(12-10-20)17-7-5-16(19)6-8-17/h1-8H,9-13H2
• InChI Key: KCWJYEPRXCBMHT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Br)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H18BrClN2
• Molecular Weight: 365.7 g/mol

Description

1-(4-bromobenzyl)-4-(4-chlorophenyl)piperazine, also known as 4-BCP, is a chemical compound that belongs to the piperazine family. It is a selective serotonin receptor agonist and has been studied extensively for its potential therapeutic applications.

Mechanism of Action

1-(4-bromobenzyl)-4-(4-chlorophenyl)piperazine is a selective serotonin receptor agonist. It binds to the serotonin receptor and activates it, leading to the release of serotonin. Serotonin is a neurotransmitter that regulates mood, appetite, and sleep. By increasing the levels of serotonin, this compound can have anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not fully understood. However, studies have shown that it can increase the levels of serotonin in the brain, leading to anxiolytic and antidepressant effects. It has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of 1-(4-bromobenzyl)-4-(4-chlorophenyl)piperazine is that it has been extensively studied, and its mechanism of action is well understood. This makes it a useful tool for researchers studying the serotonin receptor and its role in mood regulation. However, one limitation of this compound is that it has not been studied extensively in humans, and its potential side effects are not fully understood.

Future Directions

There are several future directions for the study of 1-(4-bromobenzyl)-4-(4-chlorophenyl)piperazine. One potential direction is the development of new drugs based on the structure of this compound. Another potential direction is the study of the anti-inflammatory properties of this compound and its potential use in the treatment of inflammatory diseases. Additionally, more research is needed to understand the potential side effects of this compound and its safety for human use.
In conclusion, this compound is a chemical compound that has been extensively studied for its potential therapeutic applications. Its mechanism of action is well understood, and it has been shown to have anxiolytic, antidepressant, and anti-inflammatory effects. While it has several advantages for lab experiments, more research is needed to fully understand its potential side effects and safety for human use.

Scientific Research Applications

1-(4-bromobenzyl)-4-(4-chlorophenyl)piperazine has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models. It has also been studied for its potential use in the treatment of alcohol addiction and drug abuse. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.